2-(4-chlorophenoxy)-N-(pyridin-4-ylmethyl)butanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(pyridin-4-ylmethyl)butanamide
• InChI: InChI=1S/C16H17ClN2O2/c1-2-15(21-14-5-3-13(17)4-6-14)16(20)19-11-12-7-9-18-10-8-12/h3-10,15H,2,11H2,1H3,(H,19,20)
• InChI Key: GIETXPWTEPOXRY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCC1=CC=NC=C1)OC2=CC=C(C=C2)Cl
• Molecular Formula: C16H17ClN2O2
• Molecular Weight: 304.77 g/mol

Description

2-(4-chlorophenoxy)-N-(pyridin-4-ylmethyl)butanamide is an organic compound with a complex structure, combining a chlorophenoxy group and a pyridinylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenoxy)-N-(pyridin-4-ylmethyl)butanamide typically involves the reaction of 4-chlorophenol with 4-pyridinemethanol under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide, and the product is purified through recrystallization .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for better control over reaction conditions and higher yields. The use of automated systems and advanced purification techniques ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenoxy)-N-(pyridin-4-ylmethyl)butanamide undergoes several types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorophenoxy group, using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

2-(4-chlorophenoxy)-N-(pyridin-4-ylmethyl)butanamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-N-(pyridin-4-ylmethyl)butanamide involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 4-chlorophenyl) 2-pyridyl ketone
• 2-(4-Chlorobenzoyl)pyridine
• (4-chlorophenyl)-pyridin-2-ylMethanone

Uniqueness

2-(4-chlorophenoxy)-N-(pyridin-4-ylmethyl)butanamide stands out due to its unique combination of functional groups, which confer specific chemical and biological properties.